Cas no 105201-31-8 (rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate)
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate Chemical and Physical Properties
Names and Identifiers
-
- rel-α-?Amino-?β-?hydroxy-?1,3-benzodioxole-5-methyl Propanoate
- rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate
-
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A304015-10mg |
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate |
105201-31-8 | 10mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A304015-25mg |
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate |
105201-31-8 | 25mg |
$ 483.00 | 2023-04-19 | ||
| TRC | A304015-50mg |
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate |
105201-31-8 | 50mg |
$ 936.00 | 2023-04-19 | ||
| TRC | A304015-100mg |
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate |
105201-31-8 | 100mg |
$ 1596.00 | 2023-04-19 |
rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate
Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate: A Comprehensive Overview
Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate (CAS No: 105201-31-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.
The molecular structure of Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate is notable for its combination of aromatic and aliphatic components. The presence of the benzodioxole ring introduces aromatic stability, while the amino and hydroxy groups provide opportunities for hydrogen bonding and other intermolecular interactions. This makes the compound versatile in its chemical reactivity and biological activity. Researchers have explored its potential as a precursor in the synthesis of more complex molecules, particularly in the pharmaceutical industry.
Recent advancements in synthetic methodologies have enabled more efficient pathways for the production of Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate. Traditionally, the synthesis involved multi-step reactions with various coupling agents and protecting groups. However, modern techniques leveraging catalytic asymmetric synthesis have streamlined the process, improving yield and purity. These developments are crucial for scaling up production to meet increasing demand from both academic and industrial sectors.
In terms of applications, Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate has shown promise in drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an ideal candidate for targeted drug delivery. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been extensively studied, contributing to the development of enantioselective catalysts.
Recent studies have also delved into the pharmacokinetic properties of Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate, providing insights into its absorption, distribution, metabolism, and excretion profiles. These findings are essential for evaluating its suitability as a drug candidate or a component in therapeutic agents.
Furthermore, the compound's interaction with biological membranes has been a subject of interest. Experimental data suggest that it can modulate membrane fluidity and permeability, which could have implications in fields such as nanotechnology and biomedicine.
In conclusion, Rel-α-Amino-β-Hydroxy-1,3-Benzodioxole-5-Methyl Propanoate (CAS No: 105201-31
105201-31-8 (rel-α-\u200bAmino-\u200bβ-\u200bhydroxy-\u200b1,3-benzodioxole-5-methyl Propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)